Cas no 499153-85-4 (Benzenepropanamide,N-[(3,4-difluorophenyl)sulfonyl]-2-(5-phenyl-1-pentynyl)-4-(1H-pyrazol-1-ylmethyl)-)

• Product Name: Benzenepropanamide,N-[(3,4-difluorophenyl)sulfonyl]-2-(5-phenyl-1-pentynyl)-4-(1H-pyrazol-1-ylmethyl)-
• CAS No: 499153-85-4
• MF: C₃₀H₂₇F₂N₃O₃S
• MW: 547.615493059158
• CID: 1539820
• Update Time: 2024-08-24

Benzenepropanamide,N-[(3,4-difluorophenyl)sulfonyl]-2-(5-phenyl-1-pentynyl)-4-(1H-pyrazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N-[(3,4-difluorophenyl)sulfonyl]-2-(5-phenyl-1-pentynyl)-4-(1H-pyrazol-1-ylmethyl)-
• Benzenepropanamide, N-[(3,4-difluorophenyl)sulfonyl]-2-(5-phenyl-1-pentyn-1-yl)-4-(1H-pyrazol-1-ylmethyl)-

• Inchi： 1S/C30H27F2N3O3S/c31-28-16-15-27(21-29(28)32)39(37,38)34-30(36)17-14-25-13-12-24(22-35-19-7-18-33-35)20-26(25)11-6-2-5-10-23-8-3-1-4-9-23/h1,3-4,7-9,12-13,15-16,18-21H,2,5,10,14,17,22H2,(H,34,36)
• InChI Key： CQQSZUVBPXJVDP-UHFFFAOYSA-N
• SMILES： C1(CCC(NS(C2=CC=C(F)C(F)=C2)(=O)=O)=O)=CC=C(CN2C=CC=N2)C=C1C#CCCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 547.17431

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• PSA: 81.06
• pka: 4.43±0.10(Predicted)